Tin(II) chloride hydrate, 99.995% (metals basis)
Overview
Description
Tin(II) chloride, also known as stannous chloride, is a white crystalline solid with the formula SnCl2 . It forms a stable dihydrate , but aqueous solutions tend to undergo hydrolysis, particularly if hot . Tin(II) chloride is widely used as a reducing agent in organic synthesis, for example conversion of quinones into hydroquinones, nitroaromatics into aromatic amines, and in Stephen reduction . It is also used as a sensitizing agent in preparing glass and plastic for metalizing .
Synthesis Analysis
Anhydrous Dichlorotin is obtained by treating dry hydrogen chloride gas with tin metal . The dihydrate is prepared by using hydrochloric acid (HCl): Sn (s) + 2 HCl (aq) → SnCl2 (aq) + H2 (g). The dihydrate is dehydrated to anhydrous by treating with acetic anhydride .Molecular Structure Analysis
Tin(II) chloride has a lone pair of electrons, such that the molecule in the gas phase is bent . In the solid state, crystalline SnCl2 forms chains linked via chloride bridges . The dihydrate is also three-coordinated, with one water coordinated to the tin and the other to the first .Chemical Reactions Analysis
Tin(II) chloride dihydrate/choline chloride deep eutectic solvent exhibits redox properties in the fast synthesis of N-arylacetamides and indolo(pyrrolo)[1,2-a]quinoxalines . It can be successfully used as an electrochemical solvent for electrosynthesis and electroanalytical processes .Physical And Chemical Properties Analysis
Tin(II) chloride can dissolve in less than its own mass of water without breakdown, but as the solution is diluted, hydrolysis occurs, resulting in the formation of an insoluble basic salt . Tin(II) chloride is a Lewis acid that forms compounds with ligands like chloride ions .Safety And Hazards
Future Directions
properties
IUPAC Name |
dichlorotin;dihydrate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2ClH.2H2O.Sn/h2*1H;2*1H2;/q;;;;+2/p-2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWPIDFUJEMBDLS-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.Cl[Sn]Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SnCl2. 2H2O, Cl2H4O2Sn | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Record name | TIN (II) CHLORIDE DIHYDRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0738 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
7772-99-8 (Parent), 22541-90-8 (Parent) | |
Record name | Stannous chloride [USAN:NF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010025691 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
225.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
COLOURLESS-TO-WHITE SOLID IN VARIOUS FORMS. | |
Record name | TIN (II) CHLORIDE DIHYDRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0738 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Solubility in water, g/100ml at 20 °C: >100 (very good) | |
Record name | TIN (II) CHLORIDE DIHYDRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0738 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Density |
2.71 g/cm³ | |
Record name | TIN (II) CHLORIDE DIHYDRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0738 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Product Name |
Stannochlor | |
CAS RN |
10025-69-1 | |
Record name | Stannous chloride [USAN:NF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010025691 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | TIN (II) CHLORIDE DIHYDRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0738 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
38 °C | |
Record name | TIN (II) CHLORIDE DIHYDRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0738 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods
Procedure details
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